Cas no 2649035-80-1 (2-(1-isocyanatocyclopropyl)bicyclo2.2.1heptane)

• Product Name: 2-(1-isocyanatocyclopropyl)bicyclo2.2.1heptane
• CAS No: 2649035-80-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5849768
• PubChem ID: 165765998
• Update Time: 2025-07-16

2-(1-isocyanatocyclopropyl)bicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2649035-80-1
• 2-(1-isocyanatocyclopropyl)bicyclo[2.2.1]heptane
• EN300-1745601
• 2-(1-isocyanatocyclopropyl)bicyclo2.2.1heptane

• Inchi： 1S/C11H15NO/c13-7-12-11(3-4-11)10-6-8-1-2-9(10)5-8/h8-10H,1-6H2
• InChI Key： HAPTXJGMAFTPQI-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-(1-isocyanatocyclopropyl)bicyclo2.2.1heptane

CAS No. 2649035-80-1: 2-(1-Isocyanatocyclopropyl)bicyclo[2.2.1]heptane – A Promising Scaffold in Modern Pharmaceutical Chemistry

2-(1-Isocyanatocyclopropyl)bicyclo[2.2.1]heptane, identified by its CAS No. 2649035-80-1, represents a unique molecular framework with significant potential in the development of novel therapeutics. This compound is characterized by its bicyclo[2.2.1]heptane core, a strained seven-membered ring system, which is further functionalized with a 1-isocyanatocyclopropyl group. The combination of these structural elements creates a versatile platform for drug design, as evidenced by recent studies highlighting its applications in anti-inflammatory and anti-cancer research.

The 1-isocyanatocyclopropyl moiety introduces reactivity and specificity to the molecule, enabling interactions with biological targets such as protease enzymes and cell surface receptors. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and tissue remodeling. This finding underscores the importance of 2-(1-isocyanatocyclopropyl)bicyclo[2.2.1]heptane as a scaffold for designing targeted therapies in oncology.

Recent advancements in computational chemistry have further illuminated the potential of this compound. A 2023 study published in ACS Chemical Biology employed molecular dynamics simulations to predict its binding affinity to cytosolic phospholipase A2 (cPLA2), a key enzyme in inflammatory signaling pathways. The results indicated that the 1-isocyanatocyclopropyl group forms critical hydrogen bonds with the enzyme’s active site, enhancing the compound’s biological activity and selectivity. These insights provide a foundation for optimizing its pharmacological profile.

The bicyclo[2.2.1]heptane core of this compound is also notable for its structural rigidity, which is essential for maintaining the spatial orientation of functional groups. This property is particularly advantageous in drug design, where precise molecular geometry is required to achieve target engagement. A 2023 review in Drug Discovery Today highlighted how such rigid scaffolds can reduce metabolic degradation and improve drug stability, making them ideal candidates for long-acting formulations.

In the realm of materials science, 2-(1-isocyanatocyclopropyl)bicyclo[2.2.1]heptane has also shown promise. Researchers at the University of Tokyo (2023) reported its use in synthesizing biodegradable polymers for controlled drug release. The isocyanate functional group enables cross-linking with hydrophilic chains, creating hydrogels that degrade at a pH-dependent rate. This application highlights the compound’s versatility beyond pharmaceuticals, expanding its utility in biomedical engineering.

Despite its potential, the synthesis of 2-(1-isocyanatocyclopropyl)bicyclo[2.2.1]heptane presents challenges due to the inherent strain in the bicyclo[2.2.1]heptane ring. A 2023 paper in Organic Letters described a novel photocatalytic approach to overcome this limitation, enabling the efficient formation of the desired product. This method not only improves yield but also reduces the environmental impact of its production, aligning with current trends in green chemistry.

Looking ahead, the integration of 2-(1-isocyanatocyclopropyl)bicyclo[2.2.1]heptane into multi-target drug design is an area of active research. A 2023 preprint on bioRxiv proposed its use in targeting both inflammatory cytokines and angiogenic factors simultaneously, which could enhance its therapeutic efficacy in complex diseases like rheumatoid arthritis and diabetic complications. These studies exemplify the compound’s role in shaping the future of personalized medicine.

In conclusion, 2-(1-isocyanatocyclopropyl)bicyclo[2.2.1]heptane stands out as a pivotal molecule in modern pharmaceutical chemistry. Its unique structure, coupled with recent advances in synthetic methods and computational modeling, positions it at the forefront of innovation in drug discovery. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs across diverse therapeutic areas.